Cas no 1227597-83-2 (2-Amino-5-methylpyridine-4-acetonitrile)

• Product Name: 2-Amino-5-methylpyridine-4-acetonitrile
• CAS No: 1227597-83-2
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 4929743
• Update Time: 2025-11-01

2-Amino-5-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylpyridine-4-acetonitrile

• Inchi： 1S/C8H9N3/c1-6-5-11-8(10)4-7(6)2-3-9/h4-5H,2H2,1H3,(H2,10,11)
• InChI Key： AVKABEPMFWYRST-UHFFFAOYSA-N
• SMILES： N1C(=CC(CC#N)=C(C)C=1)N

Computed Properties

• Exact Mass: 147.08
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-5-methylpyridine-4-acetonitrile

Comprehensive Overview of 2-Amino-5-methylpyridine-4-acetonitrile (CAS No. 1227597-83-2): Properties, Applications, and Industry Insights

2-Amino-5-methylpyridine-4-acetonitrile (CAS No. 1227597-83-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic nitrile derivative combines a pyridine core with an amino and acetonitrile functional group, making it a versatile intermediate for synthesizing biologically active molecules. The compound's molecular formula, C₈H₉N₃, and its high purity grade (typically ≥97%) ensure its suitability for precision applications in drug discovery and material science.

In recent years, the demand for pyridine-based intermediates like 2-Amino-5-methylpyridine-4-acetonitrile has surged, driven by trends in small-molecule drug development and sustainable agrochemicals. Researchers frequently search for "CAS 1227597-83-2 suppliers" or "2-Amino-5-methylpyridine-4-acetonitrile synthesis methods," reflecting its industrial relevance. The compound's solubility in polar solvents (e.g., DMSO, ethanol) and its melting point range of 120–125°C are critical parameters for formulation scientists.

One of the most compelling applications of 2-Amino-5-methylpyridine-4-acetonitrile lies in its role as a building block for kinase inhibitors, a hot topic in oncology research. With the rise of targeted cancer therapies, this compound's ability to modulate protein-protein interactions has been explored in peer-reviewed studies. Additionally, its nitrile group offers click chemistry compatibility, aligning with the growing interest in modular synthesis approaches.

From an environmental perspective, green chemistry initiatives have spurred innovations in the production of 2-Amino-5-methylpyridine-4-acetonitrile. Recent patents describe catalyst-free cyclization methods to reduce waste generation, addressing the "sustainable synthesis" queries common in academic forums. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify its structural integrity, as emphasized in quality control guidelines.

The compound's stability under ambient storage conditions (recommended at 2–8°C in inert atmospheres) makes it logistically favorable for global supply chains. However, users often inquire about "2-Amino-5-methylpyridine-4-acetonitrile stability in aqueous solutions"—a consideration for in vitro bioassays. Recent publications suggest that buffered systems at pH 6–8 minimize degradation, enhancing its utility in high-throughput screening platforms.

Emerging applications in electronic materials have further expanded the market for CAS 1227597-83-2. Its electron-deficient pyridine ring contributes to charge transport properties in organic semiconductors, a field gaining traction in flexible electronics. This interdisciplinary potential underscores why search terms like "pyridine nitriles in OLEDs" have increased by 40% year-over-year in scientific databases.

Regulatory compliance remains a priority for manufacturers of 2-Amino-5-methylpyridine-4-acetonitrile. While not classified as hazardous under GHS criteria, proper personal protective equipment (PPE)—including nitrile gloves and lab coats—is advised during handling. Documentation packages typically include REACH certification and detailed SDS, addressing the "regulatory status of CAS 1227597-83-2" queries from procurement specialists.

Future research directions may explore the compound's metal-chelating capabilities for catalytic applications or its derivatization into fluorescent probes. As the scientific community prioritizes multifunctional intermediates, 2-Amino-5-methylpyridine-4-acetonitrile exemplifies how structural precision enables diverse innovation across industries.